Cas no 54200-63-4 (Cyclohexanone, 2-acetyl-3,3-dimethyl-)

• Product Name: Cyclohexanone, 2-acetyl-3,3-dimethyl-
• CAS No: 54200-63-4
• MF: C₁₀H₁₆O₂
• MW: 168.232843399048
• CID: 1590058
• Update Time: 2024-08-29

Cyclohexanone, 2-acetyl-3,3-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanone, 2-acetyl-3,3-dimethyl-

• Inchi： 1S/C10H16O2/c1-7(11)9-8(12)5-4-6-10(9,2)3/h9H,4-6H2,1-3H3
• InChI Key： SAXRDSONVLHHOZ-UHFFFAOYSA-N
• SMILES： C1(=O)CCCC(C)(C)C1C(C)=O

Computed Properties

• Exact Mass: 168.11508

Experimental Properties

• Density: 0.974±0.06 g/cm3(Predicted)
• Boiling Point: 110-111 °C(Press: 13 Torr)
• PSA: 34.14
• pka: 11.03±0.40(Predicted)